![molecular formula C15H23N3 B3082049 N-{2-[3-(2-Aminoethyl)-5-methyl-1H-indol-2-YL]-ethyl}-N,N-dimethylamine CAS No. 1119450-12-2](/img/structure/B3082049.png)
N-{2-[3-(2-Aminoethyl)-5-methyl-1H-indol-2-YL]-ethyl}-N,N-dimethylamine
Overview
Description
N-{2-[3-(2-Aminoethyl)-5-methyl-1H-indol-2-YL]-ethyl}-N,N-dimethylamine, also known as 5-methyl-1H-indol-2-yl-2-aminoethyl-N,N-dimethylamine, is an indole-based amine derived from the amino acid tryptophan. It is a derivative of tryptamine and has been studied in a variety of biological systems. This compound has been used in scientific research to study its effects on various biochemical and physiological processes.
Scientific Research Applications
Synthesis and Application in Chemical Reactions : The compound has been used in chemical syntheses, such as in the preparation of methyl and ethyl 3-dimethylamino-2-(indol-3-yl)propenoate, which further reacts with various nucleophiles to produce meridianine analogues and other compounds (Jakše, Svete, Stanovnik, & Golobič, 2004).
Role in the Synthesis of Derivatives : It has been involved in the synthesis of derivatives like N,N-Dimethyl-2-{5-[(3-amino-1,2,4-oxdiazol-5-yl)methyl]-1H-indol-3-yl}ethylamine, showcasing its utility in creating complex organic compounds (Li De-chen, 2002).
Hydroamination Reactions : The compound is used in hydroamination reactions, leading to the formation of various indole derivatives. These reactions are significant for synthesizing compounds with potential pharmacological applications (Sobenina, Tomilin, Petrova, Ushakov, Mikhaleva, & Trofimov, 2010).
Applications in Medicinal Chemistry : It has been used to synthesize novel compounds with potential antiallergic properties, indicating its utility in drug development (Menciu, Duflos, Fouchard, Le Baut, Emig, Achterrath, Prof Szelenyi, Nickel, Schmidt, Kutscher, & Günther, 1999).
Involvement in Novel Ligand Synthesis : The compound has been a part of the synthesis of novel ligands which have potential applications in chemistry and biology, demonstrating its versatility (Al‐Hamdani & Al Zoubi, 2015).
Use in Organic Synthesis : Its use in organic synthesis is highlighted in the creation of various indole derivatives, emphasizing its role in the synthesis of structurally complex molecules (Kukuljan, Kranjc, & Perdih, 2016).
Mechanism of Action
Target of Action
Given its structural similarity to tryptamine , it may interact with similar targets, such as neurotransmitter receptors.
Mode of Action
Tryptamine is known to interact with neurotransmitter receptors, influencing their activity .
Biochemical Pathways
If it acts similarly to tryptamine, it may influence pathways related to neurotransmission .
Result of Action
If it acts similarly to tryptamine, it may influence neuronal activity and neurotransmission .
properties
IUPAC Name |
2-[2-[2-(dimethylamino)ethyl]-5-methyl-1H-indol-3-yl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3/c1-11-4-5-14-13(10-11)12(6-8-16)15(17-14)7-9-18(2)3/h4-5,10,17H,6-9,16H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFUMZHXMXGEGFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=C2CCN)CCN(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001258385 |
Source
|
| Record name | N2,N2,5-Trimethyl-1H-indole-2,3-diethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001258385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1119450-12-2 |
Source
|
| Record name | N2,N2,5-Trimethyl-1H-indole-2,3-diethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1119450-12-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N2,N2,5-Trimethyl-1H-indole-2,3-diethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001258385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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